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Compound Focus: 5-Acetylsalicylamide

CAS No.: 40187-51-7

Cat. No.: S664260

Documented Melting Point of 5-Acetylsalicylamide

The melting point of 5-Acetylsalicylamide from two commercial sources is consistently reported as 220-222

°C [1] [2]. This value represents a standard specification for the compound rather than experimental results

from different batches.

. CAS Documented Melting
Chemical Name . Source
Number Point

5- 40187-51-7 220-222 °C [1] Sigma-Aldrich
Acetylsalicylamide

5- 40187-51-7 220-222 °C [2] Thermo Scientific (via Fisher
Acetylsalicylamide Scientific)

Detailed Synthetic Method and Protocol

The patent (CN104557604A) provides a detailed synthetic method for 5-Acetylsalicylamide via a Friedel-

Crafts acylation reaction [3]. The following workflow outlines the key stages of the synthesis.
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Synthesis of 5-Acetylsalicylamide
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Step-by-Step Experimental Procedure [3]:

¢ Preparation of Reactant Melt: Intimately mix salicylamide with sodium chloride (NacCl) in a weight
ratio of 1:1 to 1:3. Heat the mixture to 120-130 °C with stirring until a uniform liquid melt is formed.

e Catalyst Addition: To the molten suspension, add anhydrous aluminum chloride (AICl3). The molar
ratio of salicylamide to AICIs should be 1:1 to 1:1.2.

¢ Acetylation Reaction: Maintain the temperature at 120-130 °C and add acetyl chloride dropwise.
The molar ratio of salicylamide to acetyl chloride is 1:1 to 1:1.5. Stir the reaction mixture for 2-4 hours
under thermal insulation.

¢ Reaction Quenching: After the reaction is complete, cool the mixture and carefully pour it into a
mixture of ice water and concentrated hydrochloric acid.

¢ Isolation of Crude Product: The solid crude product is collected via filtration, then washed with
water until the filtrate is neutral, and dried.

e Purification: The crude product is recrystallized from a suitable solvent like ethanol, methanol, or
ethyl acetate to obtain the pure 5-Acetylsalicylamide.

A Framework for Batch Quality Assessment

To conduct a melting point comparison for batch quality control, you can use the documented value as a

reference and follow a systematic assessment process.
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Batch Quality Assessment Workflow
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Key Parameters to Investigate for Batch Variability (based on the synthesis protocol) [3]:

¢ Reactant Purity: Quality of starting salicylamide.

¢ Reaction Conditions: Strict control over temperature, time, and molar ratios.

e Catalyst Activity: Anhydrous conditions are crucial for AICIs efficacy.

¢ Purification Efficiency: The effectiveness of the washing and recrystallization steps.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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